ethyl 3-[(3-hydroxybenzoyl)amino]propanoate

• IUPAC Name: ethyl 3-[(3-hydroxybenzoyl)amino]propanoate
• InChI: InChI=1S/C12H15NO4/c1-2-17-11(15)6-7-13-12(16)9-4-3-5-10(14)8-9/h3-5,8,14H,2,6-7H2,1H3,(H,13,16)
• InChI Key: PCSIDEKHPHIRCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)C1=CC(=CC=C1)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

ethyl 3-[(3-hydroxybenzoyl)amino]propanoate, also known by its CAS number 1292568-63-8, is a chemical compound with the molecular formula C12H15NO4 and a molecular weight of 237.26 g/mol . This compound is primarily used for research purposes and is available in various purity levels .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

it is likely that the compound is produced in specialized chemical manufacturing facilities that adhere to stringent quality control measures to ensure high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

ethyl 3-[(3-hydroxybenzoyl)amino]propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

ethyl 3-[(3-hydroxybenzoyl)amino]propanoate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis pathways.

Biology: Employed in studies involving biochemical pathways and molecular interactions.

Medicine: Investigated for potential therapeutic applications and drug development.

Industry: Utilized in the development of new materials and chemical processes.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to ethyl 3-[(3-hydroxybenzoyl)amino]propanoate include:

• β-Alanine, N-(3-hydroxybenzoyl)-, ethyl ester
• Other derivatives of β-alanine

Uniqueness

This compound is unique due to its specific molecular structure and the functional groups it contains. This uniqueness allows it to participate in a variety of chemical reactions and makes it valuable for specific research applications .